Cas no 1035155-54-4 (1-Bromo-3-benzyloxy-4,5-difluorobenzene)

• Product Name: 1-Bromo-3-benzyloxy-4,5-difluorobenzene
• CAS No: 1035155-54-4
• MF: C₁₃H₉BrF₂O
• MW: 299.110769987106
• MDL: MFCD17169369
• CID: 4764043
• Update Time: 2025-11-02

1-Bromo-3-benzyloxy-4,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-benzyloxy-4,5-difluorobenzene
• 1-(Benzyloxy)-5-bromo-2,3-difluorobenzene
• 1-Benzyloxy-5-bromo-2,3-difluorobenzene
• 1-benzyloxy-5-bromo-2,3-difluoro-benzene
• 5-bromo-1,2-difluoro-3-phenylmethoxybenzene
• 5-Bromo-1,2-difluoro-3-[(phenylmethyl)oxy]benzene

• MDL： MFCD17169369
• Inchi： 1S/C13H9BrF2O/c14-10-6-11(15)13(16)12(7-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： WCFYSBZEQRGHMY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OCC1C=CC=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-3-benzyloxy-4,5-difluorobenzene

1-Bromo-3-benzyloxy-4,5-difluorobenzene (CAS No. 1035155-54-4): A Versatile Fluorinated Aromatic Building Block

1-Bromo-3-benzyloxy-4,5-difluorobenzene (CAS 1035155-54-4) is an important fluorinated aromatic compound that has gained significant attention in pharmaceutical and materials science research. This brominated difluorobenzene derivative serves as a valuable intermediate in organic synthesis, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 1-Bromo-3-benzyloxy-4,5-difluorobenzene features a benzene ring with strategic substitutions: a bromine atom at position 1, a benzyloxy group at position 3, and fluorine atoms at positions 4 and 5. This unique arrangement makes it an excellent candidate for cross-coupling reactions, which are frequently searched by synthetic chemists in relation to Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

Recent trends in medicinal chemistry have shown growing interest in fluorinated aromatic compounds, as evidenced by increasing searches for "fluorine in drug design" and "fluorine medicinal chemistry applications." The presence of both fluorine atoms and a reactive bromine moiety in 1-Bromo-3-benzyloxy-4,5-difluorobenzene makes it particularly valuable for developing new pharmaceutical intermediates with improved metabolic stability and bioavailability.

In materials science, researchers are exploring this compound for applications in liquid crystal materials and organic electronic devices. The combination of fluorine substitution and benzyl protection offers unique electronic properties that are currently being investigated for OLED materials and organic semiconductors - topics that show high search volume in academic and industrial research databases.

The synthesis of 1-Bromo-3-benzyloxy-4,5-difluorobenzene typically involves selective bromination of appropriately protected difluorobenzene precursors. Analytical characterization is commonly performed using NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis - techniques that are frequently searched by quality control specialists.

From a commercial perspective, the demand for fluorinated building blocks like 1-Bromo-3-benzyloxy-4,5-difluorobenzene has been steadily increasing. Market analysis shows growing interest in "high-value fluorinated intermediates" and "custom fluorination services," reflecting the compound's importance in specialty chemical markets.

Handling and storage of 1-Bromo-3-benzyloxy-4,5-difluorobenzene require standard laboratory precautions for brominated aromatic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed, including the use of appropriate personal protective equipment.

The future outlook for 1-Bromo-3-benzyloxy-4,5-difluorobenzene appears promising, particularly in light of current research trends toward fluorine-containing pharmaceuticals and advanced functional materials. As synthetic methodologies continue to advance, this compound is likely to find expanded applications in both academic and industrial settings.

For researchers working with 1-Bromo-3-benzyloxy-4,5-difluorobenzene, recent literature suggests exploring its potential in catalyzed coupling reactions and as a precursor for complex fluorinated scaffolds. These applications align well with current search trends in organic chemistry, including queries about "palladium-catalyzed fluorinated aryl synthesis" and "benzyl protecting group strategies."

In conclusion, 1-Bromo-3-benzyloxy-4,5-difluorobenzene (CAS 1035155-54-4) represents a valuable addition to the toolkit of synthetic chemists working in pharmaceutical and materials science fields. Its unique combination of reactivity and fluorine substitution positions it as a compound of continuing interest in both academic research and industrial applications.